The absolute stereochemistry of α-methylation in benzyl methyl sulphoxide
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000958
Abstract
Electrophilic substitution of benzyl methyl sulphoxide with methyl iodide has been shown to proceed with high stereoselectivity and with retention of the configuration (in tetrahydrofuran), in striking contrast to the partial deuteriation which appears to proceed with inversion.
Recommended Literature
- [1] Large-scale synthesis of Cu2SnS3 and Cu1.8S hierarchical microspheres as efficient counter electrode materials for quantum dot sensitized solar cells†
- [2] Fast on-demand droplet fusion using transient cavitation bubbles†‡
- [3] Highly efficient photocatalytic degradation of the emerging pollutant ciprofloxacin via the rational design of a magnetic interfacial junction of mangosteen peel waste-derived 3D graphene hybrid material†
- [4] Determination of indole in shrimps by differential-pulse voltammetry in an emulsified medium
- [5] XXVIII.—Analysis of a surface-soil from the Desert of Atacama
- [6] Spectrofluorimetric detection of zinc and cadmium with 8-(benzenesulfonamido)-quinoline immobilized on a polymeric matrix
- [7] Molecular self-assembly in a model amphiphile system
- [8] ZnO oxide films for ultrasensitive, rapid, and label-free detection of neopterin by surface-enhanced Raman spectroscopy†
- [9] XIV.—On the increase in weight of molasses casks occasionally arising from absorption
- [10] Three-dimensional interior analyses on periodically banded spherulites of poly(dodecamethylene terephthalate)†
Journal Nameļ¼Journal of the Chemical Society D: Chemical Communications
Research Products
-
CAS no.: 109882-76-0
-
CAS no.: 19394-61-7
-
CAS no.: 18860-78-1
-
CAS no.: 14517-44-3
